4-methoxy-N-(5-methyl-3-isoxazolyl)benzamide
Overview
Description
4-methoxy-N-(5-methyl-3-isoxazolyl)benzamide is a chemical compound with the linear formula C12H12N2O2 . It has a molecular weight of 216.24 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of 4-methoxy-N-(5-methyl-3-isoxazolyl)benzamide is represented by the linear formula C12H12N2O2 . The compound has a molecular weight of 216.24 .Scientific Research Applications
Antidiabetic Potential
A study involving 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives, closely related to 4-methoxy-N-(5-methyl-3-isoxazolyl)benzamide, identified a compound with potential as an antidiabetic agent. This research indicates the possibility of such compounds being useful in treating diabetes mellitus (Nomura et al., 1999).
Neuroprotective Activity
A compound featuring a 4-methoxybenzoyl group showed selective inhibition against histone deacetylase 6 (HDAC6), exhibiting neuroprotective activity by triggering ubiquitination. This could be significant for treating neurodegenerative diseases like Alzheimer's (Lee et al., 2018).
Structural Analysis
The molecular structure of a compound similar to 4-methoxy-N-(5-methyl-3-isoxazolyl)benzamide was analyzed, providing insights into the orientation of molecular groups and their potential interactions, which is crucial for understanding the compound's properties and potential applications (Rodier et al., 1993).
Antimicrobial and Antioxidant Activities
Compounds isolated from Streptomyces, including a new benzamide, demonstrated antimicrobial and antioxidant activities. Such findings suggest the potential of 4-methoxy-N-(5-methyl-3-isoxazolyl)benzamide derivatives in developing new antimicrobial and antioxidant agents (Yang et al., 2015).
properties
IUPAC Name |
4-methoxy-N-(5-methyl-1,2-oxazol-3-yl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-8-7-11(14-17-8)13-12(15)9-3-5-10(16-2)6-4-9/h3-7H,1-2H3,(H,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCSMCVZNYCCOGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C2=CC=C(C=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50349991 |
Source
|
| Record name | Benzamide, 4-methoxy-N-(5-methyl-3-isoxazolyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50349991 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-N-(5-methyl-3-isoxazolyl)benzamide | |
CAS RN |
109300-31-4 |
Source
|
| Record name | 4-Methoxy-N-(5-methyl-3-isoxazolyl)benzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=109300-31-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzamide, 4-methoxy-N-(5-methyl-3-isoxazolyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50349991 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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